Cas no 2137750-58-2 (N-(3-fluoropiperidin-4-yl)propanamide)
N-(3-fluoropiperidin-4-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-763493
- N-(3-fluoropiperidin-4-yl)propanamide
- 2137750-58-2
-
- Inchi: 1S/C8H15FN2O/c1-2-8(12)11-7-3-4-10-5-6(7)9/h6-7,10H,2-5H2,1H3,(H,11,12)
- InChI Key: PNSQIZPWGLAECT-UHFFFAOYSA-N
- SMILES: FC1CNCCC1NC(CC)=O
Computed Properties
- Exact Mass: 174.11684127g/mol
- Monoisotopic Mass: 174.11684127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 41.1Ų
N-(3-fluoropiperidin-4-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-763493-1.0g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-763493-0.05g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-763493-0.1g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-763493-0.25g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-763493-0.5g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-763493-2.5g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-763493-5.0g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-763493-10.0g |
N-(3-fluoropiperidin-4-yl)propanamide |
2137750-58-2 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
N-(3-fluoropiperidin-4-yl)propanamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-(3-fluoropiperidin-4-yl)propanamide
Introduction to N-(3-fluoropiperidin-4-yl)propanamide (CAS No. 2137750-58-2)
N-(3-fluoropiperidin-4-yl)propanamide (CAS No. 2137750-58-2) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and medicinal research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential in various therapeutic areas.
The molecular structure of N-(3-fluoropiperidin-4-yl)propanamide consists of a piperidine ring substituted with a fluorine atom at the 3-position and an amide functional group attached to a propyl chain. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the fluorine atom, in particular, enhances the compound's metabolic stability and binding affinity, which are crucial factors in drug design.
In recent years, N-(3-fluoropiperidin-4-yl)propanamide has been extensively studied for its role in the development of central nervous system (CNS) drugs. The fluorinated piperidine scaffold is a common motif in many pharmacologically active agents, including antipsychotics and antidepressants. Its ability to modulate neurotransmitter systems makes it a promising candidate for treating neurological disorders. Current research suggests that this compound may interact with serotonin and dopamine receptors, potentially leading to novel therapeutic interventions.
The pharmaceutical industry has been particularly interested in exploring the pharmacological profile of N-(3-fluoropiperidin-4-yl)propanamide due to its potential as a lead compound for further derivatization. By leveraging its structural features, scientists aim to develop new drugs with improved efficacy and reduced side effects. For instance, modifications to the propyl chain or the piperidine ring could enhance binding specificity or metabolic clearance, thereby optimizing drug performance.
Moreover, N-(3-fluoropiperidin-4-yl)propanamide has shown promise in preclinical studies as a tool compound for understanding disease mechanisms. Its interaction with biological targets provides insights into the pathways involved in various diseases, which can guide the development of targeted therapies. Researchers are also investigating its potential role in combating drug resistance by exploring how it can be integrated into combination therapies.
The synthesis of N-(3-fluoropiperidin-4-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also allow for structural modifications, enabling researchers to tailor its properties for specific applications.
In conclusion, N-(3-fluoropiperidin-4-yl)propanamide (CAS No. 2137750-58-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable asset in drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.
2137750-58-2 (N-(3-fluoropiperidin-4-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)